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For Researchers, Scientists, and Drug Development Professionals

Overview

Eicosanoyl chloride (CAS No. 40140-09-8), also known as arachidoyl chloride, is a long-chain
acyl chloride.[1] As a reactive chemical intermediate, it is utilized in the synthesis of various
organic compounds, including esters, amides, and other lipid derivatives relevant to
pharmaceutical and life science research.[2][3] A thorough understanding of its physical state
and appearance is critical for its proper handling, storage, and application in experimental
settings. This document provides a detailed overview of the physical characteristics of
eicosanoyl chloride, methods for its characterization, and key chemical properties influencing
its stability.

Physical State and Appearance

Eicosanoyl chloride is typically supplied as a clear liquid with a purity often exceeding 99%.[2]
[4] While generally described as odorless, its physical state is highly dependent on the ambient
temperature due to its melting point being close to standard room temperature.

e Physical State: At a standard temperature and pressure, eicosanoyl chloride exists as a
liquid. However, with a melting point of 22 °C (71.6 °F), it will solidify into a solid form in
cooler laboratory environments.

» Appearance: In its liquid form, eicosanoyl chloride is a clear substance.
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e Odor: The compound is reported to be odorless.

Due to its reactivity, particularly its sensitivity to moisture, proper storage is essential to
maintain its chemical integrity and appearance. It should be kept in tightly closed containers in
a cool, dry, and well-ventilated place.

Physicochemical Data

The following table summarizes the key quantitative physical and chemical properties of
eicosanoyl chloride.

Property Value Source

Molecular Formula C20H39CIO

Molecular Weight 330.98 g/mol

CAS Number 40140-09-8

Physical State Liguid (at room temperature)

Melting Point 22°C/71.6 °F

Boiling Point 369.9 °C at 760 mmHg
(Predicted)

145 °C at 14 mmHg

(Experimental)

Density 0.901 g/cm3 (Predicted)

Flash Point 182.9 °C (Predicted)

Refractive Index 1.455 (Predicted)

Purity >99%

Experimental Protocols

The characterization of the physical state and appearance of eicosanoyl chloride involves
standard laboratory procedures.
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Protocol for Visual Characterization

Objective: To determine the physical state, color, and clarity of eicosanoyl chloride at a
controlled temperature.

Materials:

Sample of eicosanoyl chloride in a sealed, clear container (e.g., glass vial).

Temperature-controlled environment (e.g., water bath, incubator, or standard laboratory
bench at known room temperature).

White background for color assessment.

Personal Protective Equipment (PPE): safety goggles, lab coat, chemically resistant gloves.
Methodology:

e Place the sealed container of eicosanoyl chloride in the temperature-controlled
environment set to 25 °C. Allow the sample to thermally equilibrate for at least 30 minutes.

» Observe the sample to determine its physical state (solid or liquid).
e Place the sample against a white background.
 Visually inspect the sample for color and clarity (e.g., clear, colorless, cloudy, etc.).

o Carefully unseal the container in a well-ventilated fume hood and cautiously note any
discernible odor by wafting vapors toward the nose.

o Record all observations, including the temperature at which the observations were made.

Protocol for Melting Point Determination

Objective: To experimentally verify the melting point of eicosanoyl chloride.
Materials:

o Sample of solid eicosanoyl chloride.
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Melting point apparatus (e.g., digital melting point device).

Capillary tubes.

Spatula.

Mortar and pestle (if sample is in large crystals).

Methodology:

If necessary, cool the eicosanoyl chloride sample below its expected melting point (22 °C)
to ensure it is in a solid state.

¢ Finely crush a small amount of the solid sample using a mortar and pestle to ensure uniform
packing.

o Pack the powdered sample into a capillary tube to a height of 2-3 mm.
e Place the capillary tube into the heating block of the melting point apparatus.

o Set the apparatus to heat at a slow, controlled rate (e.g., 1-2 °C per minute) as the
temperature approaches the expected melting point.

o Observe the sample through the magnifying lens.
e Record the temperature at which the first drop of liquid appears (onset of melting).

e Record the temperature at which the entire sample has completely melted (completion of
melting). The melting point is reported as this temperature range.

Chemical Stability and Handling Visualizations

The handling and appearance of eicosanoyl chloride are directly impacted by its chemical
reactivity, particularly its sensitivity to moisture.
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Workflow for Physical Property Characterization

Sample Preparation & Observation

Receive Eicosanoyl Chloride Sample

:

Place in Controlled Environment (25°C)

;

Visually Inspect State, Color, and Odor

\Melting Point Analysis

Cool Sample to Solidify (<22°C)

'

Prepare Capillary Tube

| '

Analyze using Melting Point Apparatus

1
1

Record Melting Point Range

Data Recording

Record Visual Observations

Click to download full resolution via product page
Caption: Workflow for characterizing the physical properties of eicosanoyl chloride.

Eicosanoyl chloride readily reacts with water in a hydrolysis reaction. This sensitivity to
moisture means that exposure to atmospheric humidity can degrade the compound, converting
it into eicosanoic acid and hydrochloric acid. This reaction will alter the purity and potentially the
appearance of the material.
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Hydrolysis of Eicosanoyl Chloride
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Caption: Reaction pathway for the hydrolysis of eicosanoyl chloride.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
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accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of Hastt

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com
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